Cas no 2034613-03-9 (4-[6-(3,4-difluorobenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine)

• Product Name: 4-[6-(3,4-difluorobenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine
• CAS No: 2034613-03-9
• MF: C₁₇H₁₆F₂N₄O₂
• MW: 346.331350326538
• CID: 5378073
• Update Time: 2025-07-25

4-[6-(3,4-difluorobenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine Chemical and Physical Properties

Names and Identifiers

• (3,4-Difluorophenyl)[5,7-dihydro-2-(4-morpholinyl)-6H-pyrrolo[3,4-d]pyrimidin-6-yl]methanone
• 4-[6-(3,4-difluorobenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine

• Inchi： 1S/C17H16F2N4O2/c18-13-2-1-11(7-14(13)19)16(24)23-9-12-8-20-17(21-15(12)10-23)22-3-5-25-6-4-22/h1-2,7-8H,3-6,9-10H2
• InChI Key： CZWNYRZRXRKSEP-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C(F)=C1)(N1CC2=CN=C(N3CCOCC3)N=C2C1)=O

Experimental Properties

• Density: 1.414±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 584.1±60.0 °C(Predicted)
• pka: 3.47±0.20(Predicted)

Additional information on 4-[6-(3,4-difluorobenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine

4-[6-(3,4-Difluorobenzoyl)-5H,6H,7H-Pyrrolo[3,4-d]Pyrimidin-2-yl]Morpholine: A Comprehensive Overview

4-[6-(3,4-Difluorobenzoyl)-5H,6H,7H-Pyrrolo[3,4-d]Pyrimidin-2-yl]Morpholine (CAS No. 2034613-03-9) is a complex organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities and structural versatility. The molecule incorporates a morpholine ring system and a 3,4-difluorobenzoyl substituent, making it a unique candidate for exploring novel therapeutic applications.

The synthesis of 4-[6-(3,4-Difluorobenzoyl)-5H,6H,7H-Pyrrolo[3,4-d]Pyrimidin-2-yl]Morpholine involves advanced organic chemistry techniques. Researchers have employed multi-component reactions and microwave-assisted synthesis to achieve high yields and purity. The incorporation of the morpholine ring system enhances the compound's pharmacokinetic properties, such as solubility and bioavailability. Furthermore, the pyrrolopyrimidine core is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets.

Recent studies have highlighted the anti-inflammatory and antioxidant properties of this compound. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its antioxidant activity has been evaluated using assays like the DPPH radical scavenging assay and ABTS assay. These findings suggest that CAS No 2034613-03-9 could be a promising lead for developing treatments for inflammatory diseases and oxidative stress-related conditions.

The pyrrolopyrimidine core in this compound plays a crucial role in its biological activity. Pyrrolopyrimidines are known to exhibit potent activity against various targets, including kinases and proteases. Recent advancements in computational chemistry have enabled researchers to perform molecular docking studies to understand the binding interactions of this compound with potential targets. These studies have provided insights into the molecular mechanisms underlying its bioactivity.

Another area of interest is the neuroprotective potential of CAS No 2034613-03-9. Preclinical studies have shown that this compound can protect against neurotoxicity induced by oxidative stress and inflammation. Its ability to modulate glutamate signaling pathways has been particularly noteworthy. These findings open up new avenues for exploring its applications in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The morpholine moiety in this compound contributes significantly to its pharmacokinetic profile. Morpholines are known for their stability in biological systems and their ability to enhance drug absorption. Recent pharmacokinetic studies have demonstrated that CAS No 2034613-03-9 exhibits favorable absorption characteristics and low clearance rates in preclinical models. These properties make it an attractive candidate for further development as a therapeutic agent.

In terms of synthetic methodology, researchers have explored various strategies to optimize the synthesis of this compound. One approach involves the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. Another approach utilizes catalytic cross-coupling reactions to construct key intermediates efficiently. These advancements have significantly improved the scalability of the synthesis process.

The structural versatility of CAS No 2034613-03-9 allows for further modifications to enhance its bioactivity and pharmacokinetic properties. Researchers are currently exploring analogs with different substituents on the pyrrolopyrimidine core and morpholine ring system. These efforts aim to identify compounds with improved potency and selectivity for specific biological targets.

In conclusion, 4-[6-(3,4-Difluorobenzoyl)-5H,6H,7H-Pyrrolo[3,4-d]Pyrimidin-2-yl]Morpholine (CAS No 2034613-03-9) is a highly promising compound with diverse biological activities and potential therapeutic applications. Its unique structure combines the advantages of both pyrrolopyrimidine and morpholine systems, making it an excellent candidate for further research in medicinal chemistry.